Cas no 2228170-13-4 ((4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine)

• Product Name: (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine
• CAS No: 2228170-13-4
• MF: C₉H₂₀BrN
• MW: 222.165802001953
• CID: 6242772
• PubChem ID: 165756842
• Update Time: 2025-10-30

(4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine
• 2228170-13-4
• EN300-1935992

• Inchi： 1S/C9H20BrN/c1-8(2)11(4)6-5-9(3)7-10/h8-9H,5-7H2,1-4H3
• InChI Key： YQNXDYZIQVCBJR-UHFFFAOYSA-N
• SMILES： BrCC(C)CCN(C)C(C)C

Computed Properties

• Exact Mass: 221.07791g/mol
• Monoisotopic Mass: 221.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Additional information on (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine

Comprehensive Overview of (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine (CAS No. 2228170-13-4)

The compound (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine (CAS No. 2228170-13-4) is a specialized amine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique bromo and methyl substituents, offers a versatile scaffold for synthetic applications. Its molecular structure, which includes a propan-2-yl group, makes it a valuable intermediate in the development of novel bioactive compounds. Researchers are particularly interested in its potential role in modulating enzymatic activity and receptor binding, which aligns with current trends in drug discovery and medicinal chemistry.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biopharmaceuticals. The compound (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine fits seamlessly into this landscape, as its structural features enable the creation of tailored molecules for targeted therapies. Its bromo moiety, for instance, is often exploited in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. This aligns with the growing emphasis on environmentally friendly chemical processes, a key concern for modern researchers and industries.

From a technical perspective, the synthesis and handling of (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine require meticulous attention to detail. The presence of the bromo group introduces specific reactivity patterns, making it a subject of interest in mechanistic studies and kinetic analysis. Laboratories focusing on structure-activity relationships (SAR) often utilize this compound to explore how subtle changes in molecular architecture influence biological activity. Such investigations are critical for the development of next-generation therapeutics and diagnostic agents.

The compound's relevance extends beyond traditional pharmaceutical applications. In the realm of material science, (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine has been explored as a building block for functional polymers and smart materials. Its ability to participate in polymerization reactions and form stable adducts makes it a candidate for innovative coatings and adhesives. This versatility has sparked interest among researchers working on nanotechnology and advanced materials, where precision and functionality are paramount.

Another area where (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine shows promise is in catalysis. The compound's amine functionality can act as a ligand in metal-catalyzed reactions, a topic of intense study in homogeneous catalysis. With the rise of transition-metal catalysis as a cornerstone of modern synthetic methods, this compound's potential to facilitate asymmetric synthesis and chiral induction is particularly noteworthy. These applications are highly sought after in the production of enantiomerically pure compounds, a priority for the pharmaceutical and agrochemical industries.

Safety and regulatory compliance are also critical considerations when working with (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine. While the compound is not classified as a hazardous material, proper handling protocols must be followed to ensure laboratory safety. This includes the use of appropriate personal protective equipment (PPE) and adherence to good manufacturing practices (GMP). These precautions are essential for maintaining research integrity and product quality, especially in GMP-certified facilities.

In conclusion, (4-bromo-3-methylbutyl)(methyl)(propan-2-yl)amine (CAS No. 2228170-13-4) is a multifaceted compound with broad applications in pharmaceutical research, material science, and catalysis. Its unique structural attributes and reactivity profile make it a valuable tool for scientists exploring innovative synthetic routes and functional materials. As the scientific community continues to prioritize sustainability and precision, this compound is poised to play a pivotal role in shaping the future of chemical innovation.